3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine

Specification

• CAS No.: 1021256-65-4
• Molecular Formula: C20H20N4OS
• Molecular Weight: 364.5 g/mol
• IUPAC Name: [4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone
• Standard InChI: InChI=1S/C20H20N4OS/c1-15-5-2-3-6-16(15)17-8-9-19(22-21-17)23-10-12-24(13-11-23)20(25)18-7-4-14-26-18/h2-9,14H,10-13H2,1H3
• Standard InChI Key: VCPQDTBIBWQSII-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CS4

Introduction

Structural Components

• Pyridazine Ring: Pyridazines are six-membered aromatic rings with two nitrogen atoms. They are known for their biological activity, including antimicrobial and antiviral properties.

• Thiophene Ring: Thiophene is a five-membered aromatic ring containing sulfur. It is often used in pharmaceuticals due to its ability to participate in various biological interactions.

• Piperazine Moiety: Piperazine is a six-membered ring with two nitrogen atoms. It is commonly used in drug design due to its ability to form hydrogen bonds and interact with biological targets.

Synthesis and Potential Applications

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyridazine or piperazine rings and the introduction of the thiophene moiety. For example, the synthesis of thieno[2,3-b]pyridines involves treating chloroacetyl derivatives with mercaptonicotinonitrile derivatives in ethanolic sodium ethoxide.

Research Findings

While there are no specific research findings on 3-(2-methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine, related compounds have shown promise in various biological activities. For instance, compounds with similar structural elements have been explored for their cytotoxic activity against cancer cell lines.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Structural Components
2-(4-Methylphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]-2,3-dihydropyridazin-3-one	C20H20N4O2S	380.5	Pyridazine, Thiophene, Piperazine
3-methyl-4-(thiophene-2-carbonyl)piperazin-2-one	C10H12N2O2S	224.28	Thiophene, Piperazine